Cas no 872340-65-3 (Amino-PEG12-t-Butyl ester)

• Product Name: Amino-PEG12-t-Butyl ester
• CAS No: 872340-65-3
• MF: C₃₁H₆₃NO₁₄
• MW: 673.830231904984
• CID: 2089052
• PubChem ID: 53433574
• Update Time: 2025-06-08

Amino-PEG12-t-Butyl ester Chemical and Physical Properties

Names and Identifiers

• H2N-PEG36-CH2CH2COOtBu
• Amino-PEG12-t-butyl ester
• XRYCYKGEIYZQGE-UHFFFAOYSA-N
• Tert-butyl 1-amino-3,6,9,12,15,18,21,24,27,30,33,36-dodecaoxanonatriacontan-39-oate
• HY-140197
• Amino-PEG12-t-Butylester
• AKOS040742901
• CS-0115381
• 1-AMINO-3,6,9,12,15,18,21,24,27,30,33,36-DODECAOXANONATRIACONTAN-39-OIC ACID T-BUTYL ESTER
• tert-butyl 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• MFCD11041147
• 1383814-00-3
• DA-61010
• SCHEMBL13738181
• 872340-65-3
• BP-21500
• GS-9371
• NH2-PEG12-CH2CH2COOtBu
• H2N-PEG12-CH2CH2COOtBu
• H2N-PEG12-tBu
• s10781
• SY251210
• Amino-PEG12-t-butly ester
• Amino-PEG12-Boc
• Amino-PEG12-t-Butyl ester

• Inchi： 1S/C31H63NO14/c1-31(2,3)46-30(33)4-6-34-8-10-36-12-14-38-16-18-40-20-22-42-24-26-44-28-29-45-27-25-43-23-21-41-19-17-39-15-13-37-11-9-35-7-5-32/h4-29,32H2,1-3H3
• InChI Key： XRYCYKGEIYZQGE-UHFFFAOYSA-N
• SMILES： O(C(CCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 673.42485568 g/mol
• Monoisotopic Mass: 673.42485568 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 46
• Rotatable Bond Count: 40
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 163
• Molecular Weight: 673.8
• XLogP3: -1.7

Additional information on Amino-PEG12-t-Butyl ester

Introduction to Amino-PEG12-t-Butyl Ester (CAS No. 872340-65-3)

Amino-PEG12-t-Butyl ester, with the chemical identifier CAS No. 872340-65-3, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, featuring a PEG12 (polyethylene glycol with a molecular weight of 1,800 g/mol) backbone modified with an amino group at one end and a t-butyl ester at the other, exhibits unique properties that make it highly valuable in drug delivery systems, biomaterials, and therapeutic applications.

The structure of Amino-PEG12-t-Butyl ester is meticulously designed to enhance biocompatibility and pharmacokinetic profiles. The presence of the t-butyl ester moiety provides stability to the molecule while the amino group offers a reactive site for further chemical modifications. This dual functionality makes it an excellent candidate for conjugation with therapeutic agents, antibodies, or other biomolecules to improve their solubility, stability, and bioavailability.

In recent years, there has been a surge in research focused on polyethylene glycol (PEG)-based compounds due to their ability to mask immunogenicity and prolong circulation time in the bloodstream. Amino-PEG12-t-Butyl ester leverages these advantages while adding the versatility of the t-butyl ester group, which can be hydrolyzed under specific conditions to release the attached molecules. This feature is particularly useful in controlled-release formulations where precise timing of drug delivery is critical.

One of the most compelling applications of Amino-PEG12-t-Butyl ester is in the development of targeted drug delivery systems. By conjugating therapeutic payloads to this PEG-based molecule, researchers can enhance the specificity of drug delivery to tumor cells or other disease targets. The extended circulation time provided by PEGylation reduces off-target effects and improves overall treatment efficacy. Furthermore, the reactive amino group allows for easy attachment of various biomolecules, including peptides, proteins, and small organic compounds.

The compound has also shown promise in nanomedicine applications. Amino-PEG12-t-Butyl ester can be used to modify the surface of nanoparticles such as liposomes and polymeric micelles, enhancing their stability and biocompatibility. These nanocarriers are increasingly being explored for delivering chemotherapy drugs, siRNAs, and other nucleic acids to target specific tissues or cells. The stability provided by the PEG chain and the controlled release mechanism facilitated by the t-butyl ester group make this compound an ideal candidate for advanced nanomedicinal formulations.

Recent studies have highlighted the potential of Amino-PEG12-t-Butyl ester in regenerative medicine. Its ability to support cell adhesion and provide a scaffold-like environment makes it suitable for tissue engineering applications. By modifying surfaces with this compound, researchers can create biocompatible platforms that promote cell growth and differentiation. This is particularly relevant in applications such as bone regeneration or wound healing where controlled release of growth factors or cytokines is essential.

The synthesis of Amino-PEG12-t-Butyl ester involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the polymerization of ethylene oxide to form PEG12 followed by selective functionalization at both ends. The introduction of the amino group at one end is achieved through reductive amination or amine coupling reactions, while the t-butyl ester is formed via esterification using appropriate carboxylic acid derivatives.

In conclusion, Amino-PEG12-t-Butyl ester (CAS No. 872340-65-3) is a versatile compound with significant potential in pharmaceutical and biotechnological applications. Its unique structure combining PEGylation with reactive functional groups makes it an invaluable tool for drug delivery systems, biomaterials, and regenerative medicine. As research continues to uncover new methodologies for molecular modification and nanotechnology development, compounds like Amino-PEG12-t-Butyl ester are expected to play an increasingly pivotal role in advancing therapeutic strategies.